Cas no 477848-16-1 (2-{(1,3-Benzodioxol-5-ylmethyl)iminomethyl}-6-bromo-4-methoxybenzenol)

• Product Name: 2-{(1,3-Benzodioxol-5-ylmethyl)iminomethyl}-6-bromo-4-methoxybenzenol
• CAS No: 477848-16-1
• CID: 4652347
• Update Time: 2025-06-08

2-{(1,3-Benzodioxol-5-ylmethyl)iminomethyl}-6-bromo-4-methoxybenzenol Chemical and Physical Properties

Names and Identifiers

• 2-{(1,3-Benzodioxol-5-ylmethyl)iminomethyl}-6-bromo-4-methoxybenzenol

Computed Properties

• Exact Mass: 363.011
• Monoisotopic Mass: 363.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 56.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-{(1,3-Benzodioxol-5-ylmethyl)iminomethyl}-6-bromo-4-methoxybenzenol

Comprehensive Analysis of 2-{(1,3-Benzodioxol-5-ylmethyl)iminomethyl}-6-bromo-4-methoxybenzenol (CAS No. 477848-16-1)

2-{(1,3-Benzodioxol-5-ylmethyl)iminomethyl}-6-bromo-4-methoxybenzenol (CAS No. 477848-16-1) is a specialized organic compound with a unique molecular structure that combines a benzodioxole moiety with a brominated methoxybenzene framework. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its iminomethyl linker and methoxybenzenol group make it a versatile intermediate for synthesizing derivatives with tailored properties.

In recent years, the demand for halogenated aromatic compounds like this one has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its structural motifs, which resemble those found in natural products with known biological activities. The 6-bromo-4-methoxybenzenol segment, for instance, is analogous to fragments in antimicrobial and antioxidant agents, making it a hotspot for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 477848-16-1 typically involves condensation reactions between 1,3-benzodioxole-5-carbaldehyde and 6-bromo-4-methoxybenzenamine, followed by purification via chromatography. Its crystalline form and stability under ambient conditions make it suitable for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity, which is critical for applications in high-value sectors like precision medicine and green chemistry.

From an environmental perspective, the compound’s biodegradability and eco-toxicity profile are under investigation, aligning with the global push for sustainable chemistry. Computational models predict moderate persistence in soil, prompting studies on its breakdown pathways. This aligns with the European Green Deal’s emphasis on reducing hazardous chemical footprints, a topic frequently searched by stakeholders in the chemical industry.

In the context of AI-driven drug design, 2-{(1,3-Benzodioxol-5-ylmethyl)iminomethyl}-6-bromo-4-methoxybenzenol serves as a test case for machine learning algorithms predicting molecular properties. Platforms like AlphaFold and ChemBERT leverage such structures to train models for virtual screening, a trending topic in computational chemistry forums. Its electrophilic sites also make it a candidate for covalent inhibitor development, a niche area in oncology research.

Market-wise, the compound’s patent landscape reveals applications in photodynamic therapy and OLED materials, addressing queries about its commercial potential. Suppliers often highlight its role in high-performance liquid crystals, a sector growing at 8% CAGR due to demand for flexible displays. Regulatory filings indicate compliance with REACH and FDA guidelines, ensuring its adoption in global supply chains.

Future research may explore its synergistic effects with nanoparticles for targeted delivery systems, a hot topic in nanomedicine. As interest in multifunctional scaffolds rises, CAS No. 477848-16-1 exemplifies how classical chemistry intersects with cutting-edge innovations—answering frequent search queries about “next-gen chemical intermediates.”